Cas no 1803584-00-0 (2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol Hydrochloride)

• Product Name: 2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol Hydrochloride
• CAS No: 1803584-00-0
• MF: C₆H₇ClF₃NOS
• MW: 233.639089822769
• CID: 4616238
• PubChem ID: 75420202
• Update Time: 2025-06-15

2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanol hydrochloride
• (2-Methyl-4-(trifluoromethyl)thiazol-5-yl)methanol hydrochloride
• [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanol;hydrochloride
• 2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol Hydrochloride

• Inchi： 1S/C6H6F3NOS.ClH/c1-3-10-5(6(7,8)9)4(2-11)12-3;/h11H,2H2,1H3;1H
• InChI Key： VMHCVILEWMQRSO-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=NC(C(F)(F)F)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 61.4

Additional information on 2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol Hydrochloride

Comprehensive Overview of 2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol Hydrochloride (CAS No. 1803584-00-0)

2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol Hydrochloride (CAS No. 1803584-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole ring structure and trifluoromethyl group, exhibits remarkable potential in various applications. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate biological pathways. The presence of the hydrochloride salt further enhances its solubility, making it a versatile candidate for formulation development.

In recent years, the demand for fluorinated compounds like 2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol Hydrochloride has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to incorporate trifluoromethyl groups into lead compounds. A common question among researchers is: "How does the thiazole core influence the compound's reactivity?" Studies suggest that the thiazole ring contributes to its electron-rich nature, facilitating interactions with biological targets. Additionally, the methanol moiety offers a handle for further derivatization, enabling the synthesis of diverse analogs.

The compound's CAS No. 1803584-00-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Another hot topic is its potential application in crop protection, as thiazole derivatives are known for their pesticidal properties. Users often inquire: "Can this compound be used to develop new agrochemicals?" Preliminary data indicate that its structural features may disrupt pest-specific enzymes, though further validation is needed. The hydrochloride form also simplifies storage and handling, addressing practical concerns in industrial settings.

From a synthetic perspective, 2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol Hydrochloride is synthesized via multi-step routes involving heterocyclic condensation and halogenation. A trending search query revolves around: "What are the optimal conditions for scaling up its production?" Experts recommend controlled environments to minimize side reactions, given the sensitivity of the trifluoromethyl group. The compound's purity is critical, especially for high-throughput screening in drug development pipelines.

Environmental and regulatory considerations are also paramount. While the compound is not classified as hazardous, its fluorinated nature prompts questions about biodegradability. Researchers are exploring green chemistry approaches to mitigate any ecological impact. This aligns with the broader industry shift toward sustainable synthesis, a topic dominating conferences and publications. The compound's thiazole scaffold is similarly investigated for its low toxicity profile, a key factor in preclinical development.

In summary, 2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol Hydrochloride (CAS No. 1803584-00-0) represents a compelling case study in modern chemical innovation. Its dual utility in pharmaceuticals and agrochemicals, coupled with its structural adaptability, positions it as a valuable asset for researchers. As interest in fluorinated heterocycles grows, this compound will likely remain a focal point for both academic and industrial investigations.